Cas no 1803863-38-8 (1-(3-Amino-4-bromophenyl)-3-bromopropan-1-one)

1-(3-Amino-4-bromophenyl)-3-bromopropan-1-one is a brominated aromatic ketone derivative with a reactive amino group, making it a valuable intermediate in organic synthesis. Its dual bromine substitution enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex molecular frameworks. The presence of both an amino and a carbonyl group allows for further functionalization, enabling applications in pharmaceuticals, agrochemicals, and materials science. This compound exhibits high purity and stability under standard conditions, ensuring consistent performance in synthetic workflows. Its structural features make it particularly useful for designing bioactive molecules or advanced materials requiring precise bromine incorporation.

1-(3-Amino-4-bromophenyl)-3-bromopropan-1-one structure

1803863-38-8 structure

Product Name:1-(3-Amino-4-bromophenyl)-3-bromopropan-1-one

CAS No:1803863-38-8

MF:C₉H₉Br₂NO

MW:306.981860876083

CID:4978226

Update Time:2025-05-20

1-(3-Amino-4-bromophenyl)-3-bromopropan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(3-Amino-4-bromophenyl)-3-bromopropan-1-one
- Inchi： 1S/C9H9Br2NO/c10-4-3-9(13)6-1-2-7(11)8(12)5-6/h1-2,5H,3-4,12H2
- InChI Key： CTFBOOIDQZKBDA-UHFFFAOYSA-N
- SMILES： BrCCC(C1C=CC(=C(C=1)N)Br)=O

Computed Properties

Exact Mass: 306.90304 g/mol
Monoisotopic Mass: 304.90509 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 306.98
XLogP3: 2.3
Topological Polar Surface Area: 43.1

1-(3-Amino-4-bromophenyl)-3-bromopropan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013015063-250mg	1-(3-Amino-4-bromophenyl)-3-bromopropan-1-one	1803863-38-8	97%	250mg	470.40 USD	2021-06-25
Alichem	A013015063-500mg	1-(3-Amino-4-bromophenyl)-3-bromopropan-1-one	1803863-38-8	97%	500mg	782.40 USD	2021-06-25
Alichem	A013015063-1g	1-(3-Amino-4-bromophenyl)-3-bromopropan-1-one	1803863-38-8	97%	1g	1,475.10 USD	2021-06-25

1-(3-Amino-4-bromophenyl)-3-bromopropan-1-one Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
5. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296

Additional information on 1-(3-Amino-4-bromophenyl)-3-bromopropan-1-one

Comprehensive Overview of 1-(3-Amino-4-bromophenyl)-3-bromopropan-1-one (CAS No. 1803863-38-8)

1-(3-Amino-4-bromophenyl)-3-bromopropan-1-one (CAS No. 1803863-38-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated aromatic ketone derivative is characterized by its unique molecular structure, featuring both an amino group and bromine substituents, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its utility in drug discovery, particularly as a building block for synthesizing complex molecules targeting central nervous system (CNS) disorders and anti-inflammatory agents.

The compound’s dual bromine functionality makes it a versatile intermediate in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal in modern medicinal chemistry. Recent studies highlight its role in developing kinase inhibitors, a hot topic in cancer therapeutics, where precision-targeted molecules are in high demand. Additionally, its electron-withdrawing properties due to the bromine atoms enhance its suitability for photoaffinity labeling, a technique widely used in proteomics and bioconjugation.

From an industrial perspective, 1-(3-Amino-4-bromophenyl)-3-bromopropan-1-one aligns with the growing demand for sustainable synthetic routes. With the rise of green chemistry initiatives, researchers are optimizing its synthesis to minimize waste and energy consumption. This resonates with the broader trend of ESG (Environmental, Social, and Governance) compliance in chemical manufacturing, a frequent search query among stakeholders.

Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound’s purity and stability. Its thermal stability and solubility profiles are critical parameters for formulation scientists, especially in nanoparticle drug delivery systems, another trending topic in biopharmaceuticals.

In summary, 1-(3-Amino-4-bromophenyl)-3-bromopropan-1-one (CAS No. 1803863-38-8) represents a promising candidate for advancing precision medicine and material science. Its multifaceted applications, combined with its alignment with industry trends, make it a compound of enduring relevance in scientific and industrial communities.